5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid

• IUPAC Name: 5-[2-(3-bromobenzoyl)hydrazinyl]-5-oxopentanoic acid
• InChI: InChI=1S/C12H13BrN2O4/c13-9-4-1-3-8(7-9)12(19)15-14-10(16)5-2-6-11(17)18/h1,3-4,7H,2,5-6H2,(H,14,16)(H,15,19)(H,17,18)
• InChI Key: KKFXHBBELQBTCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NNC(=O)CCCC(=O)O
• Molecular Formula: C12H13BrN2O4
• Molecular Weight: 329.15 g/mol

Description

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid, also known as BBOPA, is a compound that has gained attention in the scientific community due to its potential application in various fields, including drug development, cancer treatment, and biochemistry research.

Mechanism of Action

The mechanism of action of 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid involves the formation of a covalent bond between the compound and the target enzyme or protein, leading to inhibition of its activity. In the case of cancer cells, 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid induces apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects:
5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid has been shown to have a range of biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis in cancer cells, and modulation of protein binding interactions. It has also been found to have antioxidant activity and to exhibit anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid in lab experiments is its potent inhibitory activity against various enzymes and proteins, making it a useful tool for studying their functions. However, its use is limited by its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid, including the development of more efficient synthesis methods, the identification of new targets for the compound, and the investigation of its potential as a therapeutic agent for various diseases. Additionally, the use of 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid as a probe for studying protein-ligand interactions could be further explored.

Synthesis Methods

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid is synthesized through a multistep reaction involving the condensation of 3-bromobenzoyl chloride with hydrazine hydrate, followed by the reaction of the resulting intermediate with ethyl acetoacetate. The final product is obtained through purification and recrystallization.

Scientific Research Applications

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid has been found to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It has also been shown to have anticancer activity by inducing apoptosis in cancer cells. Furthermore, 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid has been used as a probe for studying the binding interactions between small molecules and proteins.